Cas no 5814-42-6 (3-benzyl(methyl)aminopropan-1-ol)

3-benzyl(methyl)aminopropan-1-ol structure
5814-42-6 structure
Product Name:3-benzyl(methyl)aminopropan-1-ol
CAS No:5814-42-6
MF:C11H17NO
MW:179.258783102036
MDL:MFCD00002946
CID:377023
PubChem ID:79884
Update Time:2025-04-19

3-benzyl(methyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-[methyl(phenylmethyl)amino]-
    • 3-(BENZYLMETHYLAMINO)-1-PROPANOL
    • 3-[benzyl(methyl)amino]propan-1-ol
    • 3-(N-benzyl-N-methylamino)propan-1-ol
    • NSC 89745
    • 3-(Benzyl(methyl)amino)propan-1-ol
    • EINECS 227-381-8
    • NSC-89745
    • NS00046327
    • EN300-106277
    • FT-0694571
    • 3-(benzyl-methyl-amino)-propan-1-ol
    • 5814-42-6
    • Z168889210
    • SB85156
    • MFCD00002946
    • NSC89745
    • AI3-52575
    • 1-Propanol, 3-[methyl(phenylmethyl)amino]-
    • DTXSID90973714
    • SCHEMBL5744436
    • YQAUZGVTGQVMPM-UHFFFAOYSA-N
    • AKOS009030375
    • 1-Propanol, 3-(methyl(phenylmethyl)amino)-
    • 3-benzyl(methyl)aminopropan-1-ol
    • MDL: MFCD00002946
    • Inchi: 1S/C11H17NO/c1-12(8-5-9-13)10-11-6-3-2-4-7-11/h2-4,6-7,13H,5,8-10H2,1H3
    • InChI Key: YQAUZGVTGQVMPM-UHFFFAOYSA-N
    • SMILES: OCCCN(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.0010
  • Boiling Point: 311.8°C (rough estimate)
  • Flash Point: 100°C
  • Refractive Index: 1.5230 (estimate)
  • PSA: 23.47
  • LogP: 1.50080

3-benzyl(methyl)aminopropan-1-ol Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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